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Compound of Interest

Compound Name: 2,2,2,4'-Tetrafluoroacetophenone

Cat. No.: B1329349 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 2,2,2,4'-
Tetrafluoroacetophenone

This document provides a comprehensive overview of the safety, handling, and toxicological

properties of 2,2,2,4'-Tetrafluoroacetophenone, intended for researchers, scientists, and

professionals in drug development. The information is compiled from publicly available safety

data sheets and chemical databases.

Section 1: Chemical Identification
2,2,2,4'-Tetrafluoroacetophenone is a fluorinated building block used in chemical synthesis.

[1] Its key identifiers are summarized below.
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Identifier Value

Chemical Name 2,2,2-trifluoro-1-(4-fluorophenyl)ethanone[2]

Synonyms
α,α,α,4-Tetrafluoroacetophenone, p-

Fluorotrifluoroacetophenone[2]

CAS Number 655-32-3

EC Number 211-509-4

Molecular Formula C₈H₄F₄O[2]

Molecular Weight 192.11 g/mol [2]

InChI Key LUKLMXJAEKXROG-UHFFFAOYSA-N[1]

Chemical Structure Fc1ccc(cc1)C(=O)C(F)(F)F[1]

Section 2: Hazard Identification
This chemical is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals. The signal word is "Danger".[1][2]

GHS Pictograms: Flame (GHS02), Exclamation Mark (GHS07)[1]

GHS Classification Category Hazard Statement

Flammable Solids 1 H228: Flammable solid[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2]

Target Organs: Respiratory system.[1]

Section 3: Physical and Chemical Properties
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The physical and chemical properties of 2,2,2,4'-Tetrafluoroacetophenone are critical for its

safe handling and use in experimental settings.

Property Value

Physical Form
Liquid, or powder to lump (Melting point is near

room temp)[3]

Color White or Colorless to Light yellow[3]

Melting Point 24-27 °C (lit.)[1]

Boiling Point 66-67 °C at 34 mmHg (lit.)[1]

Density 1.37 g/mL at 25 °C (lit.)[1]

Flash Point 32 °C (89.6 °F) - closed cup

Refractive Index n20/D 1.448 (lit.)[1]

Section 4: First-Aid Measures
Immediate first-aid is crucial in case of accidental exposure. The following workflow outlines the

recommended procedures based on GHS precautionary statements.

First-Aid Response Workflow

Exposure Type
Immediate Action

Medical Follow-up

Exposure
Occurs

Skin Contact
(P302+P352)

Eye Contact
(P305+P351+P338)

Inhalation
(P304+P340)

Wash with plenty of
soap and water.

Rinse cautiously with water for
several minutes. Remove contact
lenses, if present and easy to do.

Continue rinsing.

Remove person to fresh air and
keep comfortable for breathing.

Get medical advice/
attention if irritation

persists or if you
feel unwell (P319).
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First-Aid Response Workflow

Section 5: Fire-Fighting and Accidental Release
Fire-Fighting Measures

Hazard: Flammable solid (H228). Vapors may form explosive mixtures with air.

Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.

Precautions: Firefighters should wear self-contained breathing apparatus (SCBA) and full

protective gear. Keep away from heat, sparks, open flames, and hot surfaces (P210).

Accidental Release Measures In case of a spill, a systematic approach is necessary to ensure

safety and minimize environmental contamination.
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Accidental Release (Spill) Response Procedure

Spill Detected

1. Evacuate & Secure Area
Eliminate all ignition sources
(P210). Ventilate the area.

2. Don Personal Protective
Equipment (PPE)

(P280)

3. Contain Spill
Use inert absorbent material

(e.g., sand, earth).

4. Clean-up
Collect into a suitable, closed
container for disposal. Use

non-sparking tools.

5. Disposal
Dispose of contents/container to

an approved waste disposal plant
(P501).

Click to download full resolution via product page

Accidental Release (Spill) Response Procedure
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Section 6: Handling, Storage, and Personal
Protection
Handling:

Wash hands thoroughly after handling.

Use only in a well-ventilated area.

Avoid breathing dust, fumes, or vapors.[4]

Keep away from ignition sources and take measures to prevent static discharge.[4]

Wear appropriate personal protective equipment.

Storage:

Store in a well-ventilated place and keep the container tightly closed.

Storage Class Code: 4.1B - Flammable solid hazardous materials.

Recommended storage is in a dry, sealed container at 2-8°C.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves.

Respiratory Protection: Type N95 (US) dust mask or P3 (EN 143) respirator cartridges are

recommended.

Section 7: Experimental Protocols
While the specific experimental protocols used to generate the data for 2,2,2,4'-
Tetrafluoroacetophenone are not detailed in the provided safety sheets, the values

correspond to standardized tests. For reference:
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Flash Point Determination: Typically determined using methods like the Tag Closed Cup

Tester (ASTM D56) or Pensky-Martens Closed Cup Tester (ASTM D93). The use of a

"closed cup" method is specified.

GHS Classification Data: Derived from a combination of experimental data and expert

judgment based on criteria established by regulatory bodies like the ECHA (European

Chemicals Agency) and OSHA. The classifications for skin, eye, and respiratory irritation are

typically based on in vivo or in vitro studies following OECD test guidelines.

Section 8: Toxicological and Hazard Logic
The toxicological information is primarily communicated through the GHS framework. This

system provides a logical link from the intrinsic properties of the chemical to the hazard

warnings presented to the user.

GHS Hazard Communication Logic

Intrinsic Properties

GHS Classification

Label Elements

Flash Point: 32°C

Reactivity with Skin/Eyes

Irritates Respiratory Tract

Flammable Solid, Cat. 1 (H228)

Skin Irritation, Cat. 2 (H315)

Eye Irritation, Cat. 2 (H319)

STOT SE, Cat. 3 (H335)

Pictograms:
Flame, Exclamation Mark

Signal Word:
Danger

Hazard & Precautionary
Statements (H & P Codes)
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GHS Hazard Communication Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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